Cas no 1805516-57-7 (3-Bromomethyl-4-chloro-5-fluoropyridine)

• Product Name: 3-Bromomethyl-4-chloro-5-fluoropyridine
• CAS No: 1805516-57-7
• MF: C₆H₄BrClFN
• MW: 224.45806312561
• CID: 4901460
• Update Time: 2025-10-19

3-Bromomethyl-4-chloro-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-4-chloro-5-fluoropyridine
• 3-(Bromomethyl)-4-chloro-5-fluoropyridine

• Inchi： 1S/C6H4BrClFN/c7-1-4-2-10-3-5(9)6(4)8/h2-3H,1H2
• InChI Key： HLEKTBVCQXQRQK-UHFFFAOYSA-N
• SMILES： BrCC1C=NC=C(C=1Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromomethyl-4-chloro-5-fluoropyridine

Comprehensive Overview of 3-Bromomethyl-4-chloro-5-fluoropyridine (CAS No. 1805516-57-7)

The compound 3-Bromomethyl-4-chloro-5-fluoropyridine (CAS No. 1805516-57-7) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromomethyl, chloro, and fluoro substituents, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for 3-Bromomethyl-4-chloro-5-fluoropyridine suppliers, synthesis methods, and applications in drug discovery, reflecting its growing importance in modern chemistry.

One of the key reasons for the rising interest in 3-Bromomethyl-4-chloro-5-fluoropyridine is its role in the development of small-molecule inhibitors and biologically active compounds. The presence of multiple halogen atoms enhances its reactivity, enabling precise modifications for targeted applications. Recent trends in AI-driven drug discovery and green chemistry have further amplified the demand for such intermediates, as they align with the need for sustainable synthesis routes and high-efficiency building blocks.

From a technical perspective, 3-Bromomethyl-4-chloro-5-fluoropyridine exhibits notable stability under controlled conditions, making it suitable for multi-step organic reactions. Its CAS No. 1805516-57-7 is often referenced in patent literature and academic journals, particularly in studies focusing on heterocyclic chemistry and medicinal chemistry optimization. Common queries like "3-Bromomethyl-4-chloro-5-fluoropyridine solubility" or "safe handling guidelines" highlight the practical considerations for laboratory use.

In the context of industrial applications, this compound is increasingly utilized in the synthesis of crop protection agents and veterinary pharmaceuticals. The agrochemical sector, in particular, values its ability to introduce halogenated motifs into active ingredients, enhancing their efficacy. Searches for custom synthesis services and bulk availability underscore its commercial relevance.

Looking ahead, the demand for 3-Bromomethyl-4-chloro-5-fluoropyridine is expected to rise alongside advancements in precision medicine and sustainable agriculture. Its compatibility with catalyzed cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) positions it as a critical component in high-value chemical manufacturing. For researchers exploring structure-activity relationships (SAR), this compound offers a robust platform for molecular diversification.

To summarize, 3-Bromomethyl-4-chloro-5-fluoropyridine (CAS No. 1805516-57-7) represents a cornerstone in modern synthetic chemistry, bridging gaps between academic research and industrial innovation. Its adaptability to emerging trends like automated synthesis platforms and environmentally friendly protocols ensures its enduring relevance in scientific and commercial spheres.